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Compound Focus: Furfuryl mercaptan

CAS No.: 98-02-2
Cat. No.: S584587

Furfuryl Mercaptan Overview

Table 1: Basic Identifiers and Properties [1]

Get Quote

Property Value

CAS Registry Number 98-02-2

IUPAC Name 2-Furanmethanethiol

Other Common Names 2-Furfurylthiol, Furfuryl mercaptan
Empirical Formula CgHgOS

Molar Mass 114.17 g/mol

Appearance Colorless oily liquid

Boiling Point 155 °C - 160 °C

Water Solubility 0.5¢/L

Table 2: Hazard Information (GHS) [1]

© 2026 Smolecule. All rights reserved.

1/6

Tech Support


https://www.smolecule.com/products/s584587?utm_src=pdf-body
https://www.smolecule.com/products/s584587?utm_src=pdf-interest
https://www.smolecule.com/products/s584587?utm_src=pdf-body
https://www.acs.org/molecule-of-the-week/archive/f/2-furfurylthiol.html
https://www.acs.org/molecule-of-the-week/archive/f/2-furfurylthiol.html
https://www.smolecule.com/products/s584587?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Hazard Class Hazard Statement

Flammable Liquids, Category 3 H226: Flammable liquid and vapor.

Acute Toxicity, Inhalation, Category 3 H331: Toxic if inhaled.

Acute Toxicity, Oral/Dermal, Category 4 H302: Harmful if swallowed. H312: Harmful in contact
with skin.

Serious Eye Damage/Irritation, Category 2A  H319: Causes serious eye irritation.

Specific Target Organ Toxicity, Single H335: May cause respiratory irritation.
Exposure

Critical Safety & Handling Procedures

Working with furfuryl mercaptan requires strict safety measures due to its significant hazards and potent

odor.

¢ Use an Effective Fume Hood: All operations must be carried out in a properly functioning fume
hood. The odor is extremely potent and disagreeable, and exposure to high concentrations can cause
headaches [2].

e Wear Appropriate PPE: Use personal protective equipment, including gloves resistant to organic
chemicals and safety goggles [1] [3].

e Control Ignition Sources: As a flammable liquid, keep it away from heat, sparks, and open flames
[1].

e Handle in a Nitrogen Atmosphere: For purification, it is recommended to perform distillation in a
nitrogen atmosphere to prevent decomposition [2].

Key Applications in Research

Understanding its uses can help guide your experimental design. Furfuryl mercaptan is valuable in several

fields:

¢ Flavor and Aroma Research: It is the key aroma compound responsible for the characteristic scent
of roasting and brewed coffee. Research focuses on controlling its stability and release in food
systems [4] [1].
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¢ Chemical Synthesis: It serves as a versatile chemical intermediary (precursor) in synthesizing more
complex compounds for pharmaceuticals and agrochemicals [3].

e Material Science: It is incorporated into polymers and resins to enhance properties like durability and
chemical resistance [3].

Research Insight: Aroma Stabilization

A 2020 study investigated the pathway by which 2-furfurylthiol (furfuryl mercaptan) loses its aromatic

potency in coffee brews. The key findings and mitigation strategy are summarized below [4]:

(Hydroxyquinona

(Z-Furfurylthioa

(Loss of Aroma Activita
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Experimental Detail: Researchers found that adding a combination of 0.045 g/L. cysteine and 0.05 g/L
ascorbic acid directly to the coffee brew effectively protected various aroma compounds, including 2-

furfurylthiol, during storage. Sensory tests confirmed an enhancement in nutty, sulfurous, and roasted aromas

[4].

Frequently Asked Questions

Q1: What are the first steps if I need to dilute furfuryl mercaptan for an experiment? There is no

publicly available standard operating procedure (SOP) for dilution. Your first step must be to:

e Consult your institution's Safety Data Sheet (SDS) database for the specific product you are
using.

¢ Dilutions should be planned and performed inside a certified fume hood.

e Based on its low water solubility (0.5 g/L) and oily nature [1], you will likely need to use an appropriate
organic solvent. The SDS and related scientific literature for your specific application should be
consulted to select a safe and effective solvent.

Q2: Why is my distilled furfuryl mercaptan discolored or decomposed? The furan ring in furfuryl
mercaptan and its precursors is sensitive. The compound can decompose if heated above 60°C for extended
periods or without an inert atmosphere. For distillation, use a nitrogen atmosphere and avoid excessive

temperatures or prolonged refluxing [2].

Q3: Where can I find suppliers for high-purity furfuryl mercaptan? Several specialty chemical suppliers
offer it in various grades (e.g., natural, 98% min. purity, diluted in ethanol or propylene glycol). A search of

chemical supplier catalogs will identify potential sources [5].

Key Technical Takeaways

¢ Prioritize Safety: The combination of toxicity, flammability, and an intensely potent odor demands
rigorous engineering controls (fume hood) and PPE.

¢ Prevent Decomposition: The molecule is sensitive. Use an inert nitrogen atmosphere during
distillation and avoid high temperatures.

o Stability is a Research Focus: In application-based research, its tendency to bind with other
compounds (like quinones) is a known challenge, with additives like cysteine and ascorbic acid being
explored as stabilizers.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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